Cas no 56387-08-7 (2-Aminothiophene-3-carboxylic acid)

• Product Name: 2-Aminothiophene-3-carboxylic acid
• CAS No: 56387-08-7
• Molecular Formula: C₅H₅NO₂S
• Molecular Weight: 143.1637
• MDL: MFCD03426102
• CID: 822439
• PubChem ID: 1512503

2-Aminothiophene-3-carboxylic acid Properties

Names and Identifiers

• 2-Aminothiophene-3-carboxylic acid
• 2‐AMINO‐3‐THIOPHENECARBOXYLIC ACID
• 3-Thiophenecarboxylic acid, 2-amino-
• 2-Amino-thiophene-3-carboxylic acid
• TS-00048
• 3-Thiophenecarboxylicacid,2-amino-(9CI)
• PB43067
• J-508085
• SCHEMBL793606
• 2-aminothiophene-3-carboxylicAcid
• DTXSID50363692
• DB-072140
• CS-0060720
• 56387-08-7
• SY258634
• 2-aminothiophene-3-carboxylic Acid
• AKOS006276122
• 2-aminothiophene-3-carboxylic
• EN300-114599
• 2-Amino-3-thiophenecarboxylic acid
• MFCD03426102

• MDL： MFCD03426102
• InChIKey： OHMLBZKIUZTEOC-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H5NO2S/c6-4-3(5(7)8)1-2-9-4/h1-2H,6H2,(H,7,8)
• SMILES： C1=CSC(=C1C(=O)O)N

Computed Properties

• Exact Mass: 143.00400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 143.004
• Heavy Atom Count: 9
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• LogP: 1.60970
• PSA: 91.56000
• Refractive Index: 1.69
• Boiling Point: 347.083°C at 760 mmHg
• Flash Point: 163.71°C
• Density: 1.527

2-Aminothiophene-3-carboxylic acid Security Information

2-Aminothiophene-3-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%